Spiro[2.4]heptane-1-carboxylic acid, 1-(aminomethyl)-

• IUPAC Name: 2-(aminomethyl)spiro[2.4]heptane-2-carboxylic acid
• InChI: InChI=1S/C9H15NO2/c10-6-9(7(11)12)5-8(9)3-1-2-4-8/h1-6,10H2,(H,11,12)
• InChI Key: OOVXSRNSUMYRGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC2(CN)C(=O)O
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• CAS No.: 724772-88-7

Description

Spiro[2.4]heptane-1-carboxylic acid, 1-(aminomethyl)- is a chemical compound with the CAS Number: 17202-94-7. It has a molecular weight of 140.18 and its molecular formula is C8H12O2. The compound is typically stored at room temperature and is available in liquid form.

Molecular Structure Analysis

The InChI code for Spiro[2.4]heptane-1-carboxylic acid, 1-(aminomethyl)- is 1S/C8H12O2/c9-7(10)6-5-8(6)3-1-2-4-8/h6H,1-5H2,(H,9,10). This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

Spiro[2.4]heptane-1-carboxylic acid, 1-(aminomethyl)- has a density of 1.176g/cm3. It has a boiling point of 256.849ºC at 760 mmHg. The compound is available in liquid form.

Safety and Hazards

The safety data sheet (SDS) for Spiro[2.4]heptane-1-carboxylic acid, 1-(aminomethyl)- provides important information on handling this chemical. In case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult. If the chemical comes into contact with the skin, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water. If ingested, the mouth should be rinsed with water and vomiting should not be induced. Medical attention should be sought immediately in all these cases.

Synthesis routes and methods I

Procedure details

To a solution of 1-aminomethyl-spiro[2.4]heptane-1-carboxylic acid methyl ester (3.40 g, 18.6 mmol) was added methanol (75 mL) and LiOH—H2O (1.55 g, 37.1 mmol). The mixture was heated to reflux under nitrogen for 48 hours. The solvent was removed by evaporation under reduced pressure and the residue was dissolved in water (50 mL). With ice bath cooling, concentrated HCl (˜2.5 mL) was added until the pH was adjusted to 6. A white precipitate was isolated by filtration and dried under vacuum to yield 1.22 g (39%) of 1-aminomethyl-spiro[2.4]heptane-1-carboxylic acid as an off-white solid: mp 231-235° C. (decomposition); 1H NMR (300 MHz, D2O) δ 0.78 (d, J=4.7 Hz, 1H), 1.32 (d, J=4.7 Hz, 1H), 1.40 (m, 1H), 1.54-1.77 (m, 7H), 2.86 (d, J=13.2 Hz, 1H), 3.43 (d, J=13.2 Hz, 1H); MS (APCI) m/z 170 [M+H]+. Anal. Calcd. For C9H15NO2-1.1H2O: C, 57.18; H, 9.17; N, 7.41. Found: C, 57.38; H, 8.82; N, 7.09.

Synthesis routes and methods II

Procedure details

To a solution of 1-aminomethyl-spiro[2.4]heptane-1-carboxylic acid methyl ester (3.40 g, 18.6 mmol) was added methanol (75 mL) and lithium hydroxide-water (LiOH—H2O) (1.55 g, 37.1 mmol). The mixture was heated to reflux under nitrogen for 48 hours. The solvent was removed by evaporation under reduced pressure and the residue was dissolved in water (50 mL). With ice bath cooling, concentrated HCl (˜2.5 mL) was added until the pH was adjusted to 6. A white precipitate was isolated by filtration and dried under vacuum to yield 1.22 g (39%) of 1-aminomethyl-spiro[2.4]heptane-1-carboxylic acid as an off-white solid: mp 231–235° C. (decomposition); 1H NMR (300 MHz, D2O) δ 0.78 (d, J=4.7 Hz, 1H), 1.32 (d, J=4.7 Hz, 1H), 1.40 (m, 1H), 1.54–1.77 (m, 7H), 2.86 (d, J=13.2 Hz, 1H), 3.43 (d, J=13.2 Hz, 1H); MS (APCI) m/z 170 [M+H]+. Anal. Calcd. For C9H15NO2 −1.1H2O: C, 57.18; H, 9.17; N, 7.41. Found: C, 57.38; H, 8.82; N, 7.09.